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Introduction
The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and

apoptosis.[1][2][3] Its dysregulation is implicated in the development of various cancers.[1][4][5]

The transcriptional enhanced associate domain (TEAD) family of proteins are the downstream

effectors of the Hippo pathway.[1][4][6] When the Hippo pathway is inactive, the transcriptional

co-activators YAP and TAZ translocate to the nucleus and bind to TEAD proteins, leading to the

expression of genes that promote cell growth and proliferation.[4][7] Consequently, inhibiting

the interaction between YAP/TAZ and TEAD is a promising therapeutic strategy for cancers

with aberrant Hippo pathway signaling.[4][5][6]

AF-2112 is a novel, flufenamic acid-derived small molecule inhibitor that targets the TEAD

protein.[1][3][8] It has been shown to bind within the palmitic acid (PA) pocket of TEAD, leading

to a reduction in the expression of key TEAD target genes and inhibiting cancer cell migration.

[1][2][3] These application notes provide detailed protocols for the co-crystallization of AF-2112
with TEAD proteins, along with methods for characterizing its binding and cellular effects.

AF-2112: Overview and Effects
AF-2112 is a potent TEAD inhibitor that demonstrates significant effects on the expression of

Hippo pathway target genes and cancer cell migration.
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Effect on TEAD Target Gene Expression
AF-2112 has been shown to strongly reduce the expression of several key TEAD target genes,

including CTGF, Cyr61, Axl, and NF2.[1][3][8] The table below summarizes the observed

effects.

Target Gene Effect of AF-2112 Treatment

CTGF Strong reduction in expression

Cyr61 Strong reduction in expression

Axl Strong reduction in expression

NF2 Strong reduction in expression

Effect on Cancer Cell Migration
In vitro studies using the MDA-MB-231 breast cancer cell line have demonstrated that AF-2112
can moderately reduce cell migration.[2]

Cell Line Assay Type
Observed Effect of AF-
2112

MDA-MB-231 Cell Migration Assay
Moderate reduction in

migration

Signaling Pathway and Experimental Workflow
Hippo Signaling Pathway
The following diagram illustrates the canonical Hippo signaling pathway and the role of TEAD

as a key downstream effector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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